molecular formula C9H17Cl2N3O B6186368 1-[4-(1H-pyrazol-1-yl)oxan-4-yl]methanamine dihydrochloride CAS No. 2624140-77-6

1-[4-(1H-pyrazol-1-yl)oxan-4-yl]methanamine dihydrochloride

Cat. No. B6186368
CAS RN: 2624140-77-6
M. Wt: 254.2
InChI Key:
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Description

Molecular Structure Analysis

The molecular formula of 1-[4-(1H-pyrazol-1-yl)oxan-4-yl]methanamine dihydrochloride is C9H17Cl2N3O, and its molecular weight is 254.2. The structure of similar compounds can be found in various chemical databases .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(1H-pyrazol-1-yl)oxan-4-yl]methanamine dihydrochloride involves the reaction of 4-(1H-pyrazol-1-yl)oxan-4-amine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-(1H-pyrazol-1-yl)oxan-4-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "4-(1H-pyrazol-1-yl)oxan-4-amine is reacted with formaldehyde in the presence of a catalyst such as acetic acid to form 1-(4-(1H-pyrazol-1-yl)oxan-4-yl)methanamine.", "The resulting product is then reduced with sodium borohydride to form 1-(4-(1H-pyrazol-1-yl)oxan-4-yl)methanamine hydrochloride.", "Finally, the hydrochloride salt is formed by reacting the amine with hydrochloric acid." ] }

CAS RN

2624140-77-6

Product Name

1-[4-(1H-pyrazol-1-yl)oxan-4-yl]methanamine dihydrochloride

Molecular Formula

C9H17Cl2N3O

Molecular Weight

254.2

Purity

95

Origin of Product

United States

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